6-Chloro-4-(2-ethylhexyloxy)-2-i-propylpyrimidine
Cat. No. B8447641
M. Wt: 284.82 g/mol
InChI Key: YOOBUNILGRMAJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05340701
Procedure details
The compound of Example 23 is prepared analogously to the compound of Example 3, with 4,6-dichloro-2-phenylpyrimidine being replaced by 4,6-dichloro-2-i-propylpyrimidine and 3-methylbutanol by 2-ethylhexanol.
Name
compound
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[N:7]=[C:6]([C:8]2[CH:13]=CC=C[CH:9]=2)[N:5]=[C:4]([O:14][CH2:15][CH2:16][CH:17]([CH3:19])C)[CH:3]=1.ClC1C=C(Cl)N=[C:23]([C:28]2C=CC=[CH:30][CH:29]=2)N=1.ClC1C=C(Cl)N=C(C(C)C)N=1.C(C(CCCC)CO)C>CC(C)CCO>[Cl:1][C:2]1[N:7]=[C:6]([CH:8]([CH3:9])[CH3:13])[N:5]=[C:4]([O:14][CH2:15][CH:16]([CH2:17][CH3:19])[CH2:23][CH2:28][CH2:29][CH3:30])[CH:3]=1
|
Inputs
Step One
|
Name
|
compound
|
|
Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
ClC1=CC(=NC(=N1)C1=CC=CC=C1)OCCC(C)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
ClC1=NC(=NC(=C1)Cl)C1=CC=CC=C1
|
Step Two
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
ClC1=NC(=NC(=C1)Cl)C(C)C
|
Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(C)C(CO)CCCC
|
Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
CC(CCO)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
ClC1=CC(=NC(=N1)C(C)C)OCC(CCCC)CC
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
